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Compound of Interest

Compound Name: Pyranol

CAS No.: 52673-62-8

Cat. No.: B16369004

Get Quote

An Important Note on "Pyranol": The term "Pyranol" has been used historically to refer to two

distinct chemical substances. The contemporary and most common usage refers to a specific

fragrance ingredient. However, "Pyranol" was also a trade name for a now-obsolete dielectric

fluid containing polychlorinated biphenyls (PCBs). This guide will address both substances to

provide a comprehensive and clear understanding for researchers, scientists, and drug

development professionals.

Part 1: Pyranol - The Fragrance Ingredient
The modern substance referred to as Pyranol is a synthetic aroma chemical valued for its

fresh, floral, and lily-of-the-valley (muguet) scent.[1][2] It is widely used in perfumes, soaps, and

other cosmetic products.[1]

Chemical Composition
The primary chemical constituent of the fragrance Pyranol is tetrahydro-2-isobutyl-4-

methylpyran-4-ol.[3] It is a mixture of cis and trans stereoisomers.[3][4] The cis-isomer is often

considered more valuable for its specific olfactory properties.[4] Commercial Pyranol typically
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has a purity of ≥97.0% or ≥98%, with the cis isomer content often specified to be in the range of

75-85%.[1][5]

Property Value

IUPAC Name tetrahydro-2-isobutyl-4-methylpyran-4-ol

Synonyms
Florol, Florosa, 2-Isobutyl-4-hydroxy-4-

methyltetrahydropyran

CAS Number 63500-71-0[1]

Molecular Formula C₁₀H₂₀O₂[1]

Molecular Weight 172.27 g/mol [1]

Appearance Colorless to yellowish transparent liquid[1]

Odor Floral, Sweet, Muguet[1]

Isomers of Pyranol (Fragrance)
The fragrance ingredient Pyranol is a racemic mixture of cis and trans isomers due to the

stereocenters in the tetrahydropyran ring.

cis-Isomer

trans-Isomer

cis

trans
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Caption: Cis and trans isomers of tetrahydro-2-isobutyl-4-methylpyran-4-ol.

Synthesis: The Prins Cyclization
Pyranol is synthesized via the Prins cyclization, which is an acid-catalyzed reaction between

an alkene and an aldehyde.[6] In the case of Pyranol, the reactants are isoprenol (3-methyl-3-
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buten-1-ol) and isovaleraldehyde (3-methylbutanal).[4][6]
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Caption: Synthesis of Pyranol via Prins Cyclization.

Experimental Protocol: Analysis by Gas
Chromatography (GC-FID)
The purity and isomer ratio of Pyranol are typically determined by gas chromatography with a

flame ionization detector (GC-FID).

Objective: To determine the purity and the ratio of cis to trans isomers of a Pyranol sample.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: A polar column such as a DB-WAX or equivalent (e.g., 30 m x 0.25 mm ID,

0.25 µm film thickness) is suitable for separating the isomers.

Autosampler and data acquisition system.

Reagents and Standards:

Pyranol sample.

High-purity solvent for dilution (e.g., ethanol or hexane).

Carrier gas: Helium or Hydrogen.

Procedure:
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Sample Preparation: Prepare a 1% (v/v) solution of the Pyranol sample in the chosen

solvent.

GC Instrument Setup:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Carrier Gas Flow: Set to a constant flow rate (e.g., 1.0 mL/min for Helium).

Split Ratio: 50:1

Injection Volume: 1 µL

Oven Temperature Program:

Initial Temperature: 60 °C, hold for 2 minutes.

Ramp 1: Increase to 180 °C at a rate of 5 °C/min.

Ramp 2: Increase to 220 °C at a rate of 10 °C/min.

Final Hold: Hold at 220 °C for 5 minutes.

Data Analysis:

Identify the peaks corresponding to the cis and trans isomers of Pyranol based on their

retention times (comparison with a reference standard is recommended).

Integrate the peak areas for all components in the chromatogram.

Calculate the purity of the Pyranol sample by dividing the sum of the areas of the cis and

trans isomer peaks by the total area of all peaks, multiplied by 100.

Determine the cis/trans isomer ratio by dividing the area of the cis isomer peak by the sum

of the areas of both isomer peaks, multiplied by 100.
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Caption: Experimental workflow for the analysis of Pyranol (fragrance).

Part 2: Pyranol - The Historical Dielectric Fluid
(Askarel)
"Pyranol" was a trade name used by the General Electric Company for a type of askarel, a

dielectric fluid used in electrical transformers and capacitors.[7][8] The production of Pyranol
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and other askarels was discontinued due to the presence of polychlorinated biphenyls (PCBs),

which are now known to be persistent organic pollutants with significant environmental and

health risks.[8]

Chemical Composition and Congeners
Historical Pyranol was not a single compound but a mixture. Its primary components were:

Polychlorinated Biphenyls (PCBs): A class of synthetic organic chemicals. A PCB molecule

consists of a biphenyl backbone with one to ten chlorine atoms attached.[9] There are 209

possible variations, each of which is called a congener.[9] Commercial PCB products were

mixtures of different congeners.

Solvent: Typically a chlorinated benzene, such as trichlorobenzene or tetrachlorobenzene, to

keep the PCBs in a liquid state.

The term congeners refers to all 209 individual, unique chemical compounds within the PCB

category. They are distinguished by the number and position of chlorine atoms on the biphenyl

structure.

pcb_structure

Click to download full resolution via product page

Caption: General structure of a polychlorinated biphenyl (PCB) with the numbering of possible

chlorine positions.

Experimental Protocol: Analysis of PCB Congeners by
GC/MS (Based on EPA Method 1668C)
The analysis of PCB congeners in historical Pyranol samples requires highly sensitive and

specific methods to separate and quantify the individual congeners. EPA Method 1668C is a

high-resolution gas chromatography/high-resolution mass spectrometry (HRGC/HRMS)

method for this purpose.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://github.com/pydot/pydot
https://www.benchchem.com/product/b16369004/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.keikaventures.com/analyticalmethod.php?m=146
https://www.keikaventures.com/analyticalmethod.php?m=146
https://www.benchchem.com/product/b16369004/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.benchchem.com/product/b16369004/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To identify and quantify the individual PCB congeners in a sample of historical

Pyranol.

Instrumentation:

High-Resolution Gas Chromatograph coupled with a High-Resolution Mass Spectrometer

(HRGC/HRMS).

Capillary Column: A non-polar column, such as a DB-5ms or equivalent, is typically used for

PCB congener analysis.

Data acquisition and processing system.

Reagents and Standards:

Pyranol sample.

High-purity solvents (e.g., hexane, dichloromethane).

Internal standards: A suite of ¹³C-labeled PCB congeners for isotope dilution quantification.

Calibration standards: Solutions containing known concentrations of all 209 PCB congeners.

Procedure:

Sample Preparation:

Dilution: Accurately dilute a small, weighed amount of the Pyranol sample in a known

volume of hexane to bring the PCB concentrations within the calibration range of the

instrument. This may require a serial dilution.

Spiking: Spike the diluted sample with a known amount of the ¹³C-labeled internal

standard solution.

Sample Cleanup (if necessary for complex matrices, less so for pure product):

For aged or contaminated dielectric fluids, a cleanup step using multi-layered silica gel or

Florisil column chromatography may be necessary to remove interferences. The extract is
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passed through the column, and the fraction containing the PCBs is collected.

Concentration: The cleaned-up extract is carefully concentrated to a small, precise volume

(e.g., 20 µL).

HRGC/HRMS Analysis:

Injector: Splitless injection at a temperature of approximately 280 °C.

Oven Temperature Program: A slow temperature ramp is crucial for separating the

numerous congeners. A typical program might be:

Initial temperature of 100 °C, hold for 2 minutes.

Ramp to 150 °C at 15 °C/min.

Ramp to 200 °C at 2 °C/min.

Ramp to 300 °C at 5 °C/min, hold for 10 minutes.

Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode to detect the

specific ions for each congener and its labeled internal standard. A mass resolution of

>10,000 is required.

Data Analysis:

Identify each PCB congener based on its retention time and the presence of its

characteristic ions.

Quantify each congener using the isotope dilution method, by comparing the response of

the native congener to its corresponding ¹³C-labeled internal standard.
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Caption: Experimental workflow for the analysis of PCB congeners in historical Pyranol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b16369004?utm_src=pdf-custom-synthesis#bc-rfq
https://bacwa.org/wp-content/uploads/2014/01/PCBs-Sampling-Analysis-and-Reporting-Protocols-Dec13.pdf
https://graphviz.org/docs/outputs/canon/
https://graphviz.org/
https://www.federalregister.gov/documents/2021/10/22/2021-19305/alternate-pcb-extraction-methods-and-amendments-to-pcb-cleanup-and-disposal-regulations
https://www.federalregister.gov/documents/2021/10/22/2021-19305/alternate-pcb-extraction-methods-and-amendments-to-pcb-cleanup-and-disposal-regulations
https://www.chromatographytoday.com/news/supercritical-fluid-sfcgreen-chromatography/45/breaking-news/what-is-temperature-programming-in-gas-chromatography/59007
https://www.researchgate.net/publication/314657306_Preparation_of_2-isobutyl-4-methyltetrahydro-2H-pyran-4-ol_via_Prins_cyclization_using_Fe-modified_silica
https://www.devtoolsdaily.com/graphviz/
https://github.com/pydot/pydot
https://www.keikaventures.com/analyticalmethod.php?m=146
https://www.benchchem.com/product/b16369004/docs#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.benchchem.com/product/b16369004/docs#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.benchchem.com/product/b16369004/docs#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.benchchem.com/product/b16369004/docs#an-in-depth-technical-guide-to-the-chemical-composition-and-congeners-of-pyranol
https://www.benchchem.com/product/b16369004?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16369004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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